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Compound of Interest

Compound Name: 2-Cyclopropylaniline

Cat. No.: B1360045 Get Quote

A Comparative Review of the Physical Constants
of 2-Cyclopropylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides a literature review and comparison of the reported physical constants for 2-
Cyclopropylaniline, a versatile building block in medicinal chemistry and materials science.

Due to the limited availability of experimentally determined constants for 2-Cyclopropylaniline,

this guide includes a comparison with aniline, a well-characterized and structurally related

primary aromatic amine. This comparison offers a valuable benchmark for researchers working

with or considering the use of 2-Cyclopropylaniline in their synthetic endeavors.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the available physical constants for 2-Cyclopropylaniline
alongside the established values for aniline. This allows for a direct comparison of their

fundamental physical properties.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1360045?utm_src=pdf-interest
https://www.benchchem.com/product/b1360045?utm_src=pdf-body
https://www.benchchem.com/product/b1360045?utm_src=pdf-body
https://www.benchchem.com/product/b1360045?utm_src=pdf-body
https://www.benchchem.com/product/b1360045?utm_src=pdf-body
https://www.benchchem.com/product/b1360045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Constant 2-Cyclopropylaniline Aniline

Molecular Formula C₉H₁₁N C₆H₅NH₂

Molecular Weight 133.19 g/mol 93.13 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid

Colorless to brown, oily

liquid[2]

Melting Point
Not explicitly reported

(described as liquid or solid)
-6.3 °C[3]

Boiling Point 104 °C at 9 Torr 184.1 °C at 760 Torr[3]

Density 1.029 g/cm³ 1.022 g/mL[3]

Refractive Index Not explicitly reported 1.5863 (at 20 °C)

pKa 4.15 ± 0.10 (Predicted) 4.63

Solubility
Soluble in organic solvents;

moderate solubility in water

Slightly soluble in water;

miscible with alcohol, ether,

and benzene[2]

Experimental Protocols: Determining Key Physical
Constants
While specific experimental data for all of 2-Cyclopropylaniline's physical constants are not

readily available in the public domain, the following are detailed, standard methodologies for

their determination. These protocols are broadly applicable to organic compounds of this

nature.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

Procedure:
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A small, finely powdered sample of the crystalline solid is packed into a thin-walled

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.

The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it approaches

the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath

(e.g., oil bath).

Procedure (Siwoloboff method):

A small volume (0.5-1 mL) of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and heated in a controlled manner using a

heating bath.

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the liquid is allowed to cool slowly.
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The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.

Density Determination
Density is the mass of a substance per unit volume.

Apparatus: Pycnometer (a small glass flask of known volume), analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

The pycnometer is filled with the liquid, ensuring no air bubbles are trapped, and the

excess liquid is removed.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (filled pycnometer weight minus

empty pycnometer weight) by the known volume of the pycnometer.

Refractive Index Determination
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Apparatus: Refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.
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The temperature at which the measurement is made should be recorded, as the refractive

index is temperature-dependent.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus: Test tubes, vortex mixer (optional), analytical balance, volumetric flasks.

Procedure (Qualitative):

To a small, measured amount of the solvent (e.g., 1 mL) in a test tube, a small amount of

the solute (e.g., 10 mg) is added.

The mixture is agitated vigorously (e.g., by vortexing) for a set period.

The mixture is visually inspected to determine if the solute has completely dissolved. If it

has, the substance is considered soluble.

Procedure (Quantitative):

A saturated solution of the compound in the solvent of interest is prepared by adding an

excess of the compound to the solvent and stirring until equilibrium is reached.

A known volume of the clear, saturated solution is carefully removed and diluted to a

known final volume.

The concentration of the compound in the diluted solution is determined using an

appropriate analytical technique, such as UV-Vis spectroscopy or High-Performance

Liquid Chromatography (HPLC), against a calibration curve.

The solubility is then calculated from the concentration and the dilution factor.

Synthesis of 2-Cyclopropylaniline: A Visualized
Workflow
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The synthesis of 2-substituted anilines, such as 2-Cyclopropylaniline, can be efficiently

achieved through a palladium-catalyzed cross-coupling reaction known as the Buchwald-

Hartwig amination.[4][5] This method offers a versatile and high-yielding route to form carbon-

nitrogen bonds.

2-Bromocyclopropylbenzene

2-Cyclopropylaniline

Buchwald-Hartwig Amination

Ammonia (or equivalent)

Pd Catalyst (e.g., Pd₂(dba)₃)
Ligand (e.g., XPhos)
Base (e.g., NaOtBu)

Solvent (e.g., Toluene)

Synthesis of 2-Cyclopropylaniline via Buchwald-Hartwig Amination.

Click to download full resolution via product page

Caption: Synthesis of 2-Cyclopropylaniline via Buchwald-Hartwig Amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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